Cas no 845546-22-7 (5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 845546-22-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD07364762
• CID: 1072804
• PubChem ID: 4777959
• Update Time: 2025-10-28

5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methylbutyl)-5-oxopyrrolidine-3-carboxylic acid
• 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-51478
• CS-0250594
• VS-07208
• 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylicacid
• 5-oxo-1-pentan-2-ylpyrrolidine-3-carboxylic acid
• Z285224264
• SCHEMBL8295229
• AKOS000158763
• AKOS017258636
• MFCD07364762
• 845546-22-7
• 3-Pyrrolidinecarboxylic acid, 1-(1-methylbutyl)-5-oxo-
• ALBB-021456
• G30108
• 1-(1-Methylbutyl)-5-oxo-pyrrolidine-3-carboxylic acid
• BBL022494
• STL261830

• MDL： MFCD07364762
• Inchi： 1S/C10H17NO3/c1-3-4-7(2)11-6-8(10(13)14)5-9(11)12/h7-8H,3-6H2,1-2H3,(H,13,14)
• InChI Key： OEQPHPCHESPSFE-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C(C)CCC

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 845546-22-7) and Its Emerging Applications in Chemical Biology

5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid, identified by the chemical identifier CAS No. 845546-22-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrrolidine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a 5-oxo moiety and a pentan-2-yl side chain introduces specific steric and electronic properties, making it a valuable scaffold for drug discovery and molecular probes.

The 5-oxo group, also known as a β-lactamone ring, is known to exhibit significant reactivity and biological activity, often serving as a key pharmacophore in antibiotics and antiviral agents. In contrast, the pentan-2-yl substituent provides a hydrophobic anchor that can influence the compound's solubility, binding affinity, and metabolic stability. Together, these structural elements contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid more systematically. Studies have demonstrated its interaction with various biological targets, including enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer metabolism. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation.

One particularly notable area of research involves the investigation of 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid as a potential inhibitor of enzymes implicated in metabolic disorders. Emerging evidence suggests that this compound may interfere with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central to the production of pro-inflammatory mediators. By targeting these enzymes, the compound could offer a novel approach to managing conditions characterized by chronic inflammation.

Furthermore, the structural flexibility of 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid allows for modifications that can enhance its pharmacological properties. Researchers have explored derivatives of this scaffold with improved bioavailability, reduced toxicity, and enhanced target specificity. These modifications are critical for translating preclinical findings into viable clinical candidates.

The synthesis of 5-oxo-1-(pentan-2-yl)pyrrolidine-3-carboxylic acid has also been optimized using modern synthetic methodologies. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable production routes. These improvements not only reduce costs but also minimize environmental impact, aligning with broader trends in pharmaceutical manufacturing.

In summary, 5-oxo-1-(pentan-2-yI)pyrrolidine -3-carboxylic acid (CAS No. 845546 -22 -7) represents a promising compound with multifaceted biological activities. Its unique structural features make it an excellent candidate for further exploration in drug discovery programs targeting inflammation, metabolic diseases, and other therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.